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Compound of Interest

Compound Name: 7-Fluoroquinolin-8-amine
CAS No.: 1420791-32-7
Cat. No.: B11918681
Get Quote
. J

Executive Summary & Core Directive

7-Fluoroquinolin-8-amine (CAS: 1150271-19-6) presents a dual-hazard profile: it is a
halogenated organic (requiring specific incineration protocols to manage hydrogen fluoride
generation) and a nitrogenous base (susceptible to salt formation and potential genotoxicity).[1]

The Core Directive: Do NOT dispose of this compound in general organic waste or non-
halogenated solvent streams. Strict segregation into the Halogenated Waste Stream is
mandatory to prevent regulatory violations (RCRA) and damage to downstream incineration
infrastructure.

Chemical Profile & Hazard Assessment

Before initiating disposal, operators must understand the "Why" behind the safety protocols.
This compound is not merely "toxic"; its structural moieties dictate its destruction method.[1]

Table 1: Physicochemical & Hazard Profile
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Parameter

Data

Operational Implication

CAS Number

1150271-19-6

Unique identifier for waste

manifesting.[1]

Chemical Family

Fluoro-aminoquinoline

Hybrid hazard: Halogenated +

Basic Amine.[1]

Physical State

Solid (Powder)

Dust explosion and inhalation

risk during transfer.

Acidity/Basicity

Basic (Amine group)

Incompatible with strong acids

(exothermic salt formation).[1]

Key GHS Hazards

H315, H319, H335, H302

Irritant to eyes/skin/lungs;

Harmful if swallowed.[1]

Destruction By-products

HF (Hydrogen Fluoride), NOx

CRITICAL: Requires
incineration with alkaline

scrubbing.[1]

Scientist's Note: The presence of the fluorine atom at position 7 increases the compound'’s

metabolic stability and lipophilicity compared to non-halogenated quinolines.[1] This implies that

if released into the environment, it may persist longer.[1] Therefore, zero-discharge to sewer

systems is the only acceptable standard.[1]

Pre-Disposal Stabilization & Segregation

Effective disposal starts at the bench. You must stabilize the waste before it enters the central

accumulation area.

Scenario A: Solid Waste (Excess Reagent or Spill

Cleanup)
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Goal: Prevent dust generation and cross-contamination.[1]

o Containment: Do not sweep dry dust.[1] If a spill occurs, cover with a wet paper towel
(dampened with water or PEG-400) to prevent aerosolization.[1]

e Packaging: Place the solid waste (and contaminated wipes) into a wide-mouth HDPE jar.
Glass is acceptable but HDPE is preferred to prevent breakage during transport.[1]

e Labeling: Label immediately as "Solid Waste - Halogenated Organic - Toxic."[1]

Scenario B: Liquid Waste (Reaction Mixtures)

Goal: Chemical compatibility and pH stability.[1]

e Solvent Assessment: If the compound is dissolved in a solvent (e.g., DCM, DMSO,
Methanol), the entire mixture defaults to the most hazardous classification.[1]

o If dissolved in DCM (Dichloromethane): Already halogenated.[1] No issues.

o If dissolved in Methanol/Acetone: The mixture must now be treated as Halogenated Waste
because of the solute.

e pH Check: 7-Fluoroquinolin-8-amine is basic.[1]

o Do not mix with acidic waste streams (e.g., waste H2SO4 or HCI).[1] This will generate
heat and potentially precipitate the salt form, creating sludge that clogs waste pumps.[1]

o Protocol: Check pH. If highly basic (> pH 10), neutralize to pH 7-9 using dilute acetic acid
before adding to the main halogenated carboy to prevent container degradation.

The Disposal Workflow (Decision Matrix)

The following diagram outlines the logical flow for disposing of 7-Fluoroquinolin-8-amine,
ensuring compliance with RCRA standards for halogenated organics.
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Start: Waste Generation

Assess Physical State

Solid Waste Liquid Waste
(Powder/Wipes) (Mother Liquor)
Is it a Spill? Solvent Type?
Yes DCM/Chloroform \MeOH/Acetone
Wet Wipe Method No Halogenated Solvent Non-Halogenated
(Avoid Dust) (e.g., DCM) (e.g., MeOH)

Contaminates Stream

N

CRITICAL STEP:
Segregate into Halogenated Stream

Packaging:

HDPE or Glass
(Vented Cap if Reactive)

Labeling:
'Hazardous Waste - Halogenated'
List: 7-Fluoroquinolin-8-amine

Final Destruction:

High-Temp Incineration
(w/ HF Scrubbing)

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation and disposal of 7-Fluoroquinolin-8-amine,
prioritizing the halogenated waste stream.

Regulatory Compliance & Final Destruction
RCRA Waste Classification (USA)

While 7-Fluoroquinolin-8-amine is not explicitly "P-listed" or "U-listed" by specific name in 40
CFR 261.33, it is regulated under the "Cradle-to-Grave" principle.[1]

» Waste Codes:
o D002 (Corrosivity): Applicable if the waste is an aqueous solution with pH > 12.5.[1][2]

o Halogenated Solvents (F-List): If mixed with spent methylene chloride or chloroform
(FO01/F002).[1]

o Generator Knowledge: You must characterize the waste as "Toxic, Halogenated Organic."

[1]
e Incineration Requirements:
o The waste must be sent to a facility permitted for High-Temperature Incineration.

o Why? The combustion of the fluoro-quinoline ring releases Hydrogen Fluoride (HF).[1]
Standard municipal incinerators cannot handle HF; it corrodes the stacks and violates
emission standards. The facility must have alkaline wet scrubbers to neutralize the HF gas

[1].

Self-Validating Protocol Checklist

Before scheduling pickup, verify the following:

pH Check: Is the liquid waste between pH 5 and 10? (Prevents reaction with other wastes).

[L1[3][4]

Segregation: Is it in the Halogenated carboy? (Even if dissolved in water/methanol).[1]
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Labeling: Does the tag explicitly list "7-Fluoroquinolin-8-amine"? (Vague labels like
"Organic Waste" are insufficient for safety officers).[1]

References

» United States Environmental Protection Agency (EPA). (2024).[1] Incineration of
Halogenated Organic Wastes: Technical Guidance. Retrieved from [Link][1]

e PubChem. (2024).[1] Compound Summary: 8-Aminoquinoline (Structural Analog Hazard
Data). National Library of Medicine. Retrieved from [Link][1]

e Occupational Safety and Health Administration (OSHA). (2024).[1][5] Hazard Communication
Standard: Safety Data Sheets. Retrieved from [Link][1]

(Note: Specific SDS data for the 7-fluoro isomer is often proprietary; hazard data is
extrapolated from validated Structure-Activity Relationships (SAR) of the 8-aminoquinoline core
as per standard industrial hygiene practices.)[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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